Cas no 139694-77-2 ((S,E)-1-(But-1-en-1-yl)-5-(hydroxymethyl)pyrrolidin-2-one)

• Product Name: (S,E)-1-(But-1-en-1-yl)-5-(hydroxymethyl)pyrrolidin-2-one
• CAS No: 139694-77-2
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 1023704
• PubChem ID: 10035008
• Update Time: 2025-10-29

(S,E)-1-(But-1-en-1-yl)-5-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (S,E)-1-(But-1-en-1-yl)-5-(hydroxymethyl)pyrrolidin-2-one
• (5S)-1-but-1-enyl-5-(hydroxymethyl)pyrrolidin-2-one
• (S,E)-1-(but-1-enyl)-5-(hydroxymethyl)pyrrolidin-2-one
• 139694-77-2
• (5S)-1-[(E)-but-1-enyl]-5-(hydroxymethyl)pyrrolidin-2-one
• AKOS015902244
• DB-362468

• Inchi： 1S/C9H15NO2/c1-2-3-6-10-8(7-11)4-5-9(10)12/h3,6,8,11H,2,4-5,7H2,1H3/b6-3+/t8-/m0/s1
• InChI Key： BNTIOFNKLJGTDL-HFSLJOEWSA-N
• SMILES： OC[C@@H]1CCC(N1/C=C/CC)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.3 g/l) (25 º C),

Additional information on (S,E)-1-(But-1-en-1-yl)-5-(hydroxymethyl)pyrrolidin-2-one

Chemical Profile of (S,E)-1-(But-1-en-1-yl)-5-(hydroxymethyl)pyrrolidin-2-one (CAS No. 139694-77-2)

Compound (S,E)-1-(But-1-en-1-yl)-5-(hydroxymethyl)pyrrolidin-2-one, identified by its CAS number 139694-77-2, is a structurally unique molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that exhibit a range of biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a pyrrolidinone core, which is a five-membered lactam ring containing nitrogen. This core is functionalized with a but-1-enyl side chain at the 1-position and a hydroxymethyl group at the 5-position. The presence of these functional groups imparts distinct chemical properties and reactivity, which are exploited in various synthetic and biological contexts.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The pyrrolidinone motif is particularly noteworthy due to its prevalence in bioactive natural products and its ability to mimic the conformational flexibility of peptides. This structural feature makes (S,E)-1-(But-1-en-1-yl)-5-(hydroxymethyl)pyrrolidin-2-one an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its stereochemical configuration. The (S,E) designation indicates the presence of an S-configured stereocenter at the 1-position and an E-configured double bond between the carbon atoms of the butenyl side chain. Such stereochemical complexity often correlates with enhanced binding affinity and selectivity in biological targets, which are critical factors in drug design.

Recent studies have highlighted the potential of this compound as a lead molecule for developing new therapeutic agents. For instance, researchers have explored its interactions with various enzymes and receptors, demonstrating promising results in terms of inhibitory activity. These findings suggest that (S,E)-1-(But-1-en-1-yl)-5-(hydroxymethyl)pyrrolidin-2-one may serve as a valuable starting point for designing more potent and selective inhibitors.

The hydroxymethyl group at the 5-position also plays a crucial role in determining the biological activity of this compound. This functional group can participate in hydrogen bonding interactions, which are essential for binding to biological targets. Additionally, it can undergo various chemical modifications, allowing for further optimization of its pharmacological properties.

In the context of drug discovery, the synthesis of analogs and derivatives of (S,E)-1-(But-1-en-1-yl)-5-(hydroxymethyl)pyrrolidin-2-one has been extensively studied. Researchers have employed diverse synthetic strategies to modify different parts of the molecule while maintaining its core structure. These efforts have led to the identification of several promising derivatives with improved biological activity and reduced toxicity.

The butenyl side chain provides another avenue for structural diversification. By varying the length and substitution pattern of this side chain, chemists can fine-tune the physicochemical properties of the compound, such as solubility and lipophilicity. These properties are critical factors that influence drug absorption, distribution, metabolism, and excretion (ADME) profiles.

Moreover, computational studies have been instrumental in understanding the molecular interactions between (S,E)-1-(But-1-en-1-yl)-5-(hydroxymethyl)pyrrolidin-2-one and its biological targets. Molecular docking simulations have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These insights have guided medicinal chemists in designing more effective inhibitors with improved binding kinetics.

The growing body of evidence supporting the potential therapeutic applications of this compound has prompted further investigation into its mechanism of action. Preclinical studies have shown that it can modulate various cellular processes, including enzyme activity and signal transduction pathways. These findings suggest that (S,E)-1-(But-1-en-1-yl)-5-(hydroxymethyl)pyrrolidin-2-one may have broad therapeutic implications across multiple disease areas.

In conclusion, (S,E)-1-(But-1-en-1-yl)-5-(hydroxymethyl)pyrrolidin-2-one (CAS No. 139694-77-2) is a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique combination of functional groups, stereochemical complexity, and biological activity makes it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play an important role in future drug discovery efforts.